Cas no 2228245-65-4 (1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol)

1-(5-Bromopyrimidin-2-yl)methylcyclopropan-1-ol is a brominated pyrimidine derivative featuring a cyclopropanol substituent, offering unique reactivity and structural versatility in synthetic chemistry. The bromine atom at the 5-position enhances its utility as a key intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The cyclopropanol moiety introduces strain and potential for ring-opening transformations, making it valuable in the synthesis of complex molecules. This compound is particularly useful in pharmaceutical and agrochemical research, where its scaffold can serve as a building block for biologically active compounds. Its well-defined structure and reactivity profile ensure consistent performance in targeted synthetic applications.

1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol structure

2228245-65-4 structure

Product Name:1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol

CAS No:2228245-65-4

MF:C₈H₉BrN₂O

MW:229.073860883713

CID:5885898

PubChem ID:165753420

Update Time:2025-05-27

1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol
- 1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol
- 2228245-65-4
- EN300-1925994
- Inchi： 1S/C8H9BrN2O/c9-6-4-10-7(11-5-6)3-8(12)1-2-8/h4-5,12H,1-3H2
- InChI Key： HJOJMTOPKLBYDZ-UHFFFAOYSA-N
- SMILES： BrC1C=NC(CC2(CC2)O)=NC=1

Computed Properties

Exact Mass: 227.98983g/mol
Monoisotopic Mass: 227.98983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46Å²

1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1925994-0.05g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	0.05g	$1068.0	2023-09-17
Enamine	EN300-1925994-0.1g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	0.1g	$1119.0	2023-09-17
Enamine	EN300-1925994-0.25g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	0.25g	$1170.0	2023-09-17
Enamine	EN300-1925994-0.5g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	0.5g	$1221.0	2023-09-17
Enamine	EN300-1925994-1.0g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	1g	$1272.0	2023-05-31
Enamine	EN300-1925994-2.5g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	2.5g	$2492.0	2023-09-17
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Enamine	EN300-1925994-10.0g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	10g	$5467.0	2023-05-31
Enamine	EN300-1925994-1g	1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-ol	2228245-65-4	1g	$1272.0	2023-09-17
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